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Compound of Interest

Compound Name: Hexadecanenitrile

Cat. No.: B1595508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexadecanenitrile, also known as palmitonitrile, is a long-chain aliphatic nitrile that serves as

a versatile intermediate in organic synthesis.[1] Its chemical reactivity, primarily centered

around the nitrile group, allows for its conversion into a variety of valuable downstream

products, including primary amines and carboxylic acids. These products are key building

blocks in the synthesis of surfactants, lubricants, agrochemicals, and potentially, new

pharmaceutical entities.[1] This document provides an overview of the key applications of

hexadecanenitrile in organic synthesis, complete with experimental protocols and visual

diagrams of the reaction pathways.

Physicochemical Properties of Hexadecanenitrile
A summary of the key physical and chemical properties of hexadecanenitrile is provided in the

table below.[2][3][4]
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Property Value Reference

CAS Number 629-79-8 [2][3][4]

Molecular Formula C₁₆H₃₁N [2][3][4]

Molecular Weight 237.42 g/mol [3][4]

Appearance Liquid [2]

Boiling Point 333 °C [3]

Melting Point 31 °C [3]

Density 0.8303 g/cm³ [3]

Solubility Insoluble in water [5]

Key Applications and Experimental Protocols
Reduction of Hexadecanenitrile to Hexadecanamine
Application Note: The reduction of the nitrile group in hexadecanenitrile to a primary amine is

a cornerstone transformation, yielding hexadecanamine. This long-chain primary amine is a

valuable precursor in the synthesis of surfactants and other specialty chemicals.[1] This

conversion can be effectively achieved through catalytic hydrogenation or by using powerful

reducing agents like lithium aluminum hydride (LiAlH₄).[1][6] The addition of a carbon atom via

the nitrile group is a key feature of this synthetic route when starting from a C15 alkyl halide.[6]

Experimental Protocol: Reduction via Catalytic Hydrogenation

Reactor Setup: In a high-pressure autoclave, add hexadecanenitrile.

Catalyst Addition: Add a catalytic amount of a suitable hydrogenation catalyst (e.g., Raney

Nickel, Palladium on carbon). The catalyst loading is typically 1-5% by weight of the nitrile.

Solvent: Add a suitable solvent, such as ethanol or isopropanol. The concentration of the

nitrile in the solvent can range from 10-50% w/v.

Reaction Conditions: Seal the autoclave and purge with nitrogen gas, followed by hydrogen

gas. Pressurize the reactor with hydrogen to the desired pressure (typically 20-50 atm). Heat
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the reaction mixture to a temperature between 100-150 °C with vigorous stirring.

Monitoring and Work-up: Monitor the reaction progress by measuring hydrogen uptake or by

analytical techniques like GC-MS. Once the reaction is complete, cool the reactor to room

temperature and carefully vent the excess hydrogen.

Purification: Filter the reaction mixture to remove the catalyst. The solvent can be removed

under reduced pressure. The resulting crude hexadecanamine can be further purified by

distillation under reduced pressure or by crystallization.

Experimental Protocol: Reduction using Lithium Aluminum Hydride (LiAlH₄)

Inert Atmosphere: Set up a flame-dried, three-necked round-bottom flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of

nitrogen throughout the reaction.

Reagent Preparation: In the flask, prepare a suspension of LiAlH₄ in an anhydrous ether

solvent, such as diethyl ether or tetrahydrofuran (THF).

Substrate Addition: Dissolve hexadecanenitrile in the same anhydrous solvent and add it

dropwise to the LiAlH₄ suspension via the dropping funnel. The reaction is exothermic, so

the addition rate should be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, continue to stir the reaction mixture at room

temperature or with gentle heating for several hours until the reaction is complete (monitored

by TLC or GC).

Quenching: Cool the reaction mixture in an ice bath. Cautiously and slowly add water

dropwise to quench the excess LiAlH₄, followed by the addition of a 15% aqueous sodium

hydroxide solution, and then more water.

Extraction and Purification: Filter the resulting solid aluminum salts and wash them with

ether. Combine the organic filtrates, dry over an anhydrous salt (e.g., Na₂SO₄), and

concentrate under reduced pressure to obtain the crude hexadecanamine. Further

purification can be achieved by distillation.

Caption: Reaction scheme for the reduction of hexadecanenitrile.
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Hydrolysis of Hexadecanenitrile to Hexadecanoic Acid
Application Note: Hexadecanenitrile can be hydrolyzed to produce hexadecanoic acid

(palmitic acid) and ammonia.[1] This reaction can be catalyzed by either an acid or a base and

is a fundamental method for converting nitriles into carboxylic acids.[1]

Base-Catalyzed Hydrolysis: In a basic medium, a hydroxide ion attacks the electrophilic

carbon of the nitrile group. This is followed by protonation to yield a hydroxyimine, which

tautomerizes to an amide. The amide is then further hydrolyzed to the carboxylate salt, which

is protonated in the work-up to give the carboxylic acid.[1]

Acid-Catalyzed Hydrolysis: In an acidic medium, the nitrile nitrogen is protonated, which

increases the electrophilicity of the carbon atom. A water molecule then attacks the carbon,

and after a series of proton transfers, an amide intermediate is formed, which is

subsequently hydrolyzed to the carboxylic acid.

Experimental Protocol: Acid-Catalyzed Hydrolysis

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add

hexadecanenitrile.

Reagent Addition: Add an aqueous solution of a strong acid, such as sulfuric acid or

hydrochloric acid. A typical concentration would be 6-12 M.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by the evolution of ammonia or by TLC/GC analysis.

Work-up: After the reaction is complete, cool the mixture to room temperature. The product,

hexadecanoic acid, may precipitate out upon cooling.

Extraction and Purification: The product can be collected by filtration. Alternatively, the

reaction mixture can be extracted with an organic solvent like diethyl ether. The organic

extracts are then washed with water and brine, dried over an anhydrous salt, and the solvent

is removed under reduced pressure. The crude hexadecanoic acid can be purified by

recrystallization.

Caption: Reaction scheme for the hydrolysis of hexadecanenitrile.
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Synthesis of Hexadecanenitrile
Application Note: Several synthetic routes to hexadecanenitrile have been developed, starting

from various precursors. Common methods include the reaction of hexadecyl halides with

cyanide salts, the dehydration of hexadecanamide, and the direct conversion of fatty acids or

their esters.[1] Another method involves the free-radical catalyzed addition of acetonitrile to an

olefin.[7]

Experimental Protocol: Preparation from 1-Tetradecene and Acetonitrile

This protocol is adapted from a patented procedure.[7]

Reactor Charging: In a 300 mL capacity autoclave, charge 2.86 moles (150 mL) of

acetonitrile, 0.0095 moles (1.971 g) of 1-tetradecene, and 0.005 moles (1.0 mL) of di-tertiary

butyl peroxide as a free-radical initiator.

Deoxygenation: Seal the autoclave and deoxygenate the system, for example, by purging

with an inert gas like nitrogen.

Reaction Conditions: Heat the autoclave to the reaction temperature (e.g., 130-220 °C)

under elevated pressure.

Work-up and Purification: After the reaction period, cool the autoclave and vent any excess

pressure. The resulting mixture contains the desired hexadecanenitrile, which can be

separated and purified from the unreacted starting materials and byproducts by distillation.

The patent reports a 36 mol percent yield of the nitrile product based on the converted 1-

octene in a similar example.[7]

Caption: Overview of common synthetic routes to hexadecanenitrile.

Safety Information
Hexadecanenitrile should be handled with care in a well-ventilated area.[8] It is advisable to

wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[8] Avoid contact with skin and eyes, and prevent inhalation of

vapors.[8] In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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